Cas no 2090611-78-0 (6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine)

• Product name: 6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine
• CAS No: 2090611-78-0
• MF: C₁₁H₁₅F₂N₃
• MW: 227.253709077835
• CID: 5722742
• PubChem ID: 121201130

6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[3-(difluoromethyl)piperidin-1-yl]pyridin-3-amine
• AKOS026709128
• 6-(3-(difluoromethyl)piperidin-1-yl)pyridin-3-amine
• 2090611-78-0
• F1907-4667
• 3-Pyridinamine, 6-[3-(difluoromethyl)-1-piperidinyl]-
• 6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine

• Inchi： 1S/C11H15F2N3/c12-11(13)8-2-1-5-16(7-8)10-4-3-9(14)6-15-10/h3-4,6,8,11H,1-2,5,7,14H2
• InChI Key： FHSKQWLULXPPJM-UHFFFAOYSA-N
• SMILES： FC(C1CN(C2C=CC(=CN=2)N)CCC1)F

Computed Properties

• Exact Mass: 227.12340382g/mol
• Monoisotopic Mass: 227.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 407.7±40.0 °C(Predicted)
• pka: 9.60±0.29(Predicted)

Additional information on 6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine

Comprehensive Overview of 6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine (CAS No. 2090611-78-0)

6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine, identified by its CAS number 2090611-78-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a pyridine ring with a difluoromethyl-substituted piperidine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₁H₁₅F₂N₃, highlights its potential for diverse applications, particularly in drug discovery and material science.

The growing interest in fluorinated compounds like 6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring its role in designing kinase inhibitors and GPCR-targeted therapies, addressing unmet medical needs in oncology and neurology. Recent studies also suggest its utility in crop protection, where fluorinated analogs demonstrate improved pest resistance.

From a synthetic perspective, the difluoromethyl group in this compound offers distinct advantages, such as modulating lipophilicity and hydrogen-bonding interactions. These properties align with current trends in fragment-based drug design and precision agriculture, topics frequently searched in academic and industrial forums. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common query among quality control professionals.

Environmental and regulatory considerations further elevate the relevance of CAS 2090611-78-0. With the rise of green chemistry initiatives, researchers are optimizing its synthesis to minimize waste, a hot topic in sustainable manufacturing. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, another trending area in pharmaceutical sciences.

In conclusion, 6-(3-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug discovery to agrochemical innovation—underscore its importance in addressing global challenges in health and food security. As demand for tailor-made fluorinated building blocks grows, this compound is poised to remain a focal point in scientific advancements.